Cas no 879455-65-9 (1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure

879455-65-9 structure

Product Name:1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

CAS No:879455-65-9

MF:C₁₈H₁₉N₅O₂

MW:337.375763177872

CID:6185295

PubChem ID:4892118

Update Time:2025-08-03

1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
- 1,6,7-trimethyl-8-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- F3235-0097
- Z274617192
- 879455-65-9
- AKOS005515512
- UPCMLD0ENAT5923572:001
- 4,7,8-trimethyl-6-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
- AKOS001424300
- Inchi： 1S/C18H19N5O2/c1-11-12(2)23-14-15(21(3)18(25)20-16(14)24)19-17(23)22(11)10-9-13-7-5-4-6-8-13/h4-8H,9-10H2,1-3H3,(H,20,24,25)
- InChI Key： OBLLYRXQDFOXIB-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N(C)C(N1)=O)N=C1N(CCC3C=CC=CC=3)C(C)=C(C)N12

Computed Properties

Exact Mass: 337.15387487g/mol
Monoisotopic Mass: 337.15387487g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 550
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 71.6Å²

1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3235-0097-2μmol	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F3235-0097-5μmol	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F3235-0097-10μmol	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F3235-0097-20μmol	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F3235-0097-1mg	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F3235-0097-2mg	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F3235-0097-3mg	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F3235-0097-4mg	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F3235-0097-5mg	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F3235-0097-10mg	1,6,7-trimethyl-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione	879455-65-9	90%+	10mg	$79.0	2023-07-28